Cas no 34104-51-3 (1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione)

• Product Name: 1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione
• CAS No: 34104-51-3
• MF: C₂₁H₂₁ClFNO₃
• MW: 389.84774851799
• CID: 1462029
• PubChem ID: 21559988
• Update Time: 2025-11-01

1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(4-chlorophenyl)-1-[4-(4-fluorophenyl)-1,4-dioxobutyl]-
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)-4-oxobutan-1-one
• 1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione
• CHEMBL3318852
• 34104-51-3
• 1-[beta-(p-fluorobenzoyl)propionyl]-4-(p-chlorophenyl)-4-hydroxypiperidine
• SCHEMBL11793299
• CPIWUAZRERXKBW-UHFFFAOYSA-N
• BDBM50053418

• Inchi： 1S/C21H21ClFNO3/c22-17-5-3-16(4-6-17)21(27)11-13-24(14-12-21)20(26)10-9-19(25)15-1-7-18(23)8-2-15/h1-8,27H,9-14H2
• InChI Key： CPIWUAZRERXKBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(C(CCC(C2C=CC(=CC=2)F)=O)=O)CC1)O

Computed Properties

• Exact Mass: 389.11953
• Monoisotopic Mass: 389.1193994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione

Comprehensive Overview of 1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione (CAS No. 34104-51-3)

1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione, with the CAS number 34104-51-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperidine ring substituted with a 4-chlorophenyl group and a hydroxyl moiety, linked to a butane-1,4-dione backbone with a 4-fluorophenyl substituent. Its structural complexity makes it a subject of interest for drug discovery and biochemical studies.

The compound's dual aromatic systems (chlorophenyl and fluorophenyl) contribute to its potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers have explored its applicability in modulating neurotransmitter receptors, given the prevalence of piperidine derivatives in neuropharmacology. The presence of both electron-withdrawing (chloro and fluoro) groups enhances its binding affinity, a feature often leveraged in the design of small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like this has surged due to their metabolic stability and bioavailability. A trending topic in medicinal chemistry is the "fluorine effect," where the introduction of fluorine atoms improves drug potency and pharmacokinetics. This aligns with searches for "fluorine in drug design" or "piperidine-based pharmaceuticals," highlighting its relevance to current research paradigms.

Synthetic routes to CAS 34104-51-3 often involve multi-step organic reactions, including N-alkylation of the piperidine core and Friedel-Crafts acylation to introduce the dione functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity verification, addressing common queries like "how to characterize complex organic molecules." The compound's logP and solubility profiles are also frequently studied, reflecting industry focus on ADME properties.

Beyond pharmaceuticals, 1-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-4-(4-fluorophenyl)butane-1,4-dione may serve as a building block for advanced materials. Its rigid aromatic framework could be exploited in liquid crystal or polymeric applications, resonating with searches for "aromatic compounds in material science." However, its primary niche remains in preclinical research, where it exemplifies the intersection of structural diversity and bioactivity.

Environmental and safety assessments of this compound are sparse, but its structural analogs suggest moderate biodegradability. This gap invites discussions on "green chemistry in heterocyclic synthesis," a hot topic among sustainability-focused researchers. Regulatory compliance, particularly regarding halogenated compounds, is another area of interest, though 34104-51-3 is not currently flagged under major restrictions.

In summary, CAS 34104-51-3 represents a compelling case study in modern chemical innovation. Its design encapsulates key trends like fluorination strategies, piperidine scaffolds, and multi-functional group integration, answering frequent search queries about "next-generation drug candidates." As research progresses, this compound may unlock novel therapeutic or material applications, solidifying its role in interdisciplinary science.